4-(N-benzyl-N-ethylsulfamoyl)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H22N4O6S/c1-2-26(14-16-6-4-3-5-7-16)33(28,29)18-10-8-17(9-11-18)20(27)23-22-25-24-21(32-22)19-15-30-12-13-31-19/h3-11,15H,2,12-14H2,1H3,(H,23,25,27)
• InChI Key: GOZMXXUFTJVSEY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=COCCO4
• Molecular Formula: C22H22N4O6S
• Molecular Weight: 470.5 g/mol

Description

4-(N-benzyl-N-ethylsulfamoyl)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O6S and its molecular weight is 470.5. The purity is usually 95%.
BenchChem offers high-quality 4-(N-benzyl-N-ethylsulfamoyl)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(N-benzyl-N-ethylsulfamoyl)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Biological Studies

Research into compounds containing the 1,3,4-oxadiazole moiety, such as "4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives," has focused on their synthesis, crystal structure analysis, and biological activities. These studies involve spectral analyses (IR, 1H NMR, and 13C NMR) and X-ray diffraction methods to elucidate the compounds' molecular structures. Furthermore, their biological activities, including antioxidant and antibacterial effects, have been evaluated, showcasing their potential in scientific research applications (Karanth et al., 2019).

Synthesis and Antimicrobial Activity

The synthesis and biological evaluation of N-substituted derivatives of compounds with similar core structures have been a significant area of research. These compounds have been assessed for their antimicrobial activity against various Gram-negative and Gram-positive bacteria, indicating their utility in developing new antimicrobial agents (Khalid et al., 2016).

Inhibitory Activity on Carbonic Anhydrases

Compounds such as "aromatic sulfonamide inhibitors" have been prepared and evaluated as inhibitors of carbonic anhydrase isoenzymes. Their inhibitory activities have been quantified, showing nanomolar potency across different isoenzymes, which could have implications in medical research, particularly in the design of inhibitors for specific enzymes (Supuran et al., 2013).

Anticancer Evaluation

The design, synthesis, and evaluation of compounds containing the 1,3,4-oxadiazole unit for anticancer activity have been another focus. Such compounds have been tested against various cancer cell lines, demonstrating moderate to excellent anticancer activities. This research indicates the potential of these compounds in cancer therapy development (Ravinaik et al., 2021).